Cas no 1021028-07-8 ((2-ethylbutyl)[(pyridin-2-yl)methyl]amine)

• Product Name: (2-ethylbutyl)[(pyridin-2-yl)methyl]amine
• CAS No: 1021028-07-8
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 5156401
• PubChem ID: 28480789
• Update Time: 2026-03-04

(2-ethylbutyl)[(pyridin-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, N-(2-ethylbutyl)-
• (2-ethylbutyl)[(pyridin-2-yl)methyl]amine

• Inchi： 1S/C12H20N2/c1-3-11(4-2)9-13-10-12-7-5-6-8-14-12/h5-8,11,13H,3-4,9-10H2,1-2H3
• InChI Key： BPQUFUGUIKFVPW-UHFFFAOYSA-N
• SMILES： C1(CNCC(CC)CC)=NC=CC=C1

Additional information on (2-ethylbutyl)[(pyridin-2-yl)methyl]amine

The Comprehensive Overview of (2-Ethylbutyl)[(Pyridin-2-Yl)methyl]amine

(2-Ethylbutyl)[(pyridin-2-yl)methyl]amine, also known by its CAS number 1021028-07-8, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug development, material science, and catalytic processes. The molecule consists of a pyridine ring attached to an amine group, which contributes to its distinctive chemical properties.

Recent studies have highlighted the importance of (2-Ethylbutyl)[(pyridin-2-yl)methyl]amine in the synthesis of bioactive compounds. Researchers have explored its role as a building block for constructing complex molecules with therapeutic potential. For instance, its ability to act as a ligand in metal-mediated reactions has been extensively investigated. This property makes it a valuable tool in the design of transition metal catalysts, which are critical in industrial chemical processes.

The synthesis of (2-Ethylbutyl)[(pyridin-2-yl)methyl]amine has been optimized through various methodologies. One notable approach involves the use of palladium-catalyzed coupling reactions, which have significantly improved the yield and purity of the compound. These advancements have not only enhanced the scalability of production but also reduced environmental impact, aligning with current green chemistry principles.

In terms of applications, (2-Ethylbutyl)[(pyridin-2-yl)methyl]amine has shown promise in the pharmaceutical industry. Its ability to modulate enzyme activity has led to its investigation as a potential drug candidate for treating metabolic disorders. Additionally, it has been employed as an intermediate in the synthesis of antiviral agents, demonstrating its versatility in medicinal chemistry.

The structural features of (2-Ethylbutyl)[(pyridin-2-yl)methyl]amine contribute to its stability and reactivity. The pyridine ring provides aromaticity and electron-withdrawing effects, while the amine group introduces nucleophilic character. This combination allows the compound to participate in a wide range of chemical transformations, including nucleophilic substitutions and additions.

From an environmental standpoint, the degradation pathways of (2-Ethylbutyl)[(pyridin-2-yl)methyl]amine have been studied to assess its ecological impact. Research indicates that under aerobic conditions, the compound undergoes microbial degradation, minimizing its persistence in natural ecosystems. This information is crucial for ensuring sustainable practices in its production and application.

In conclusion, (2-Ethylbutyl)[(pyridin-2-yl)methyl]amine, with its CAS number 1021028-07-8, stands out as a significant compound with diverse applications across multiple disciplines. Its role in drug discovery, catalysis, and material science underscores its importance in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing scientific and industrial innovations.